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Compound of Interest

Compound Name: OPC 4392 hydrochloride

Cat. No.: B15616201

OPC 4392: A Reference Compound for
Dopamine Receptor Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

OPC 4392, also known as 7-{3-[4-(2,3-dimethylphenyl)piperazinyl]propoxy}-2(1H)-quinolinone,
is a key pharmacological tool in the study of dopamine receptors. As a precursor to the atypical
antipsychotic aripiprazole (OPC-14597), OPC 4392 exhibits a unique profile as a dopamine D2
receptor partial agonist. This characteristic allows it to act as an agonist at presynaptic
autoreceptors, which regulate dopamine synthesis and release, and as a postsynaptic D2
receptor antagonist in environments with high dopamine levels. This dual action makes OPC
4392 an invaluable reference compound for investigating the complex mechanisms of
dopamine neurotransmission and for screening novel drug candidates targeting the
dopaminergic system.

These application notes provide a comprehensive overview of the in vitro pharmacological
profile of OPC 4392, including its binding affinities and functional activities at various dopamine
and serotonin receptors. Detailed protocols for key experiments are also presented to facilitate
the use of OPC 4392 as a reference compound in research and drug development settings.
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Data Presentation

The following tables summarize the quantitative pharmacological data for OPC 4392 at various
G protein-coupled receptors.

Table 1: Binding Affinity (Ki) of OPC 4392 for Dopamine and Serotonin Receptors

Receptor ) . .

Ki (nM) Cell Line Radioligand Reference
Subtype
Dopamine D2L 2904 CHO [3H]Spiperone [1]
Dopamine D2S 3.5+0.6 CHO [BH]Spiperone [1]
Dopamine D3 1.8+0.3 CHO [3H]Spiperone [1]
Dopamine D4 58+11 CHO [3H]Spiperone [1]
Serotonin 5-

130+ 20 CHO [3H]8-OH-DPAT [1]
HT1A
Serotonin 5- )

24 +£3 CHO [BH]Ketanserin [1]
HT2A
Serotonin 5- )

15+2 CHO [BH]Mesulergine [1]
HT2C
Serotonin 5-HTs >10,000 HEK293 [BH]LSD [1]
Serotonin 5-HT7 430+ 70 CHO [BHILSD [1]

Table 2: Functional Activity of OPC 4392 at Dopamine D2L Receptors
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Assay Parameter Value Cell Line Reference
[*>S]GTPYS

o ECso (nM) 3.2+09 CHO-D2L [1]
Binding
Emax (% Of

_ 48+5 CHO-D2L [1]
Dopamine)
. % Inhibition at 1

CAMP Inhibition 254 CHO-D2L [1]

UM

Signaling Pathways and Experimental Workflows
Dopamine D2 Receptor Sighaling Pathway

The following diagram illustrates the signaling pathway of the dopamine D2 receptor, a Gi-
coupled receptor. As a partial agonist, OPC 4392 can both weakly activate this pathway in the
absence of the endogenous ligand, dopamine, and antagonize the effects of high
concentrations of dopamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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